1-(Acetyloxy)-6-chloro-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine

• CAS RN: 35196-01-1
• Molecular Formula: C9H5ClF3N3O2
• Molecular Weight: 279.60 g/mol
• IUPAC Name: [6-chloro-2-(trifluoromethyl)imidazo[4,5-b]pyridin-1-yl] acetate
• InChI: InChI=1S/C9H5ClF3N3O2/c1-4(17)18-16-6-2-5(10)3-14-7(6)15-8(16)9(11,12)13/h2-3H,1H3
• InChI Key: YOHNVHFYTCNVHH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)ON1C2=C(N=CC(=C2)Cl)N=C1C(F)(F)F

Description

1-(Acetyloxy)-6-chloro-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C9H5ClF3N3O2 and its molecular weight is 279.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Hydroxy-6-chloro-2-(trifluoromethyl)-1H-imidazo(4,5-b)pyridine (5 grams), 25 milliliters of acetic anhydride and 0.1 milliliter of sulfuric acid were mixed with stirring at 25° C. for 15 minutes. The reaction mixture was then heated to reflux and refluxed for one-half hour, poured into ice with stirring, stirred for ten minutes and filtered. Filtration yielded the desired 1-acetoxy-6-chloro-2-(trifluoromethyl)-1H-imidazo(4,5-b)pyridine product as a solid. It was taken up in ether, dried over magnesium sulfate, and the ether evaporated. The product then melted at 103°-04° C.